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In the continuous effort to maximize hydrocarbon extraction from mature reservoirs, chemical
enhanced oil recovery (EOR) techniques play a pivotal role. Among the various chemical
agents, surfactants are instrumental in mobilizing residual oil by reducing interfacial tension
(IFT) and altering rock wettability. This guide provides a comprehensive comparison of
ammonium laurate's performance in EOR applications against other commonly used
surfactants, supported by experimental data and detailed protocols.

Performance Comparison of EOR Surfactants

The effectiveness of a surfactant in EOR is primarily evaluated based on its ability to lower the
interfacial tension between oil and water, its performance in core flooding experiments
simulating reservoir conditions, and its stability at high temperatures and salinities. While
specific experimental data for ammonium laurate in EOR applications is not abundantly
available in publicly accessible literature, we can infer its potential performance based on the
behavior of similar carboxylate surfactants and compare it with well-documented alternatives
like Sodium Dodecyl Sulfate (SDS).

Table 1: Comparative Performance of Selected EOR Surfactants
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(mN/m)
OO0IP)
Ammonium o 0.1-1.0 Data not readily Data not readily
Anionic . . .
Laurate (estimated) available available
. Can achieve
Sodium Dodecyl o
Anionic 0.1-05 ultra-low IFT 5% - 20%
Sulfate (SDS)
(<1073 mN/m)
Natural Reduction from
Surfactants (e.g.,  Non-ionic 0.5-5.0 ~33 mN/mto Up to 24.1%[1][2]
Saponin) ~8.7 mN/m[1][2]
Cationic ) ~8% (in
o Can contribute to o ]
Surfactants (e.g.,  Cationic 0.1 combination with

CTAB)

oil recovery

brine flooding)[3]

Note: The performance of surfactants is highly dependent on reservoir conditions such as

temperature, salinity, and crude oil composition. The data presented is for illustrative purposes

and may vary significantly.

Key Performance Indicators in Detail
Interfacial Tension (IFT) Reduction

The primary mechanism by which surfactants enhance oil recovery is by reducing the IFT

between the injected aqueous phase and the trapped oil phase. A lower IFT reduces the

capillary forces that trap oil in the pore throats of the reservoir rock, allowing it to be mobilized

and produced.[4] Effective EOR surfactants can lower the IFT from typical values of 20-30

mN/m to ultra-low values, often below 10~3 mN/m.[4] While specific IFT data for ammonium

laurate is scarce, anionic surfactants, in general, are known for their excellent IFT reduction

capabilities.

Oil Recovery in Core Flooding Experiments
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Core flooding tests are laboratory experiments that simulate the flow of fluids through a
reservoir rock sample (core).[5] These tests provide a direct measure of a surfactant's ability to
increase oil recovery beyond what is achievable with waterflooding alone. The incremental oil
recovery is reported as a percentage of the Original Oil in Place (OOIP). For instance, studies
on various anionic and non-ionic surfactants have shown incremental recoveries ranging from
5% to over 20% of OOIP.[3][6]

Experimental Protocols

To ensure the reproducibility and comparability of results, standardized experimental protocols
are crucial. Below are detailed methodologies for key experiments used to evaluate surfactant
performance in EOR.

Interfacial Tension Measurement

Objective: To determine the IFT between a surfactant solution and crude oil at reservoir
temperature and pressure.

Apparatus: Spinning drop tensiometer or pendant drop tensiometer.
Procedure (Pendant Drop Method):

e Ahigh-pressure, high-temperature optical cell is filled with the surfactant solution (e.g., 0.5
wt% ammonium laurate in brine).

e The cell is brought to the desired reservoir temperature and pressure.
o A small drop of crude oil is formed at the tip of a needle immersed in the surfactant solution.
o The shape of the oil drop is captured by a high-resolution camera.

e Image analysis software is used to determine the IFT based on the drop shape, which is
governed by the balance between gravitational and interfacial forces (Young-Laplace
equation).

Core Flooding Experiment
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Objective: To evaluate the effectiveness of a surfactant solution in displacing residual oil from a
reservoir core sample.

Apparatus: Core flooding system, including a core holder, pumps, pressure transducers, and
fluid collection system.

Procedure:
e Aclean and dried reservoir core sample is saturated with brine to determine its pore volume.

e The core is then flooded with crude oil to establish irreducible water saturation, representing
the initial reservoir condition.

» A waterflooding phase is conducted by injecting brine until no more oil is produced,
establishing the residual oil saturation.

o The surfactant flooding phase is initiated by injecting the surfactant solution (e.g., 0.5 wt%
ammonium laurate in brine) into the core.

o The effluent from the core is collected, and the volume of produced oil is measured.

e The incremental oil recovery is calculated as the volume of oil produced during the surfactant
flood divided by the initial volume of oil in the core.[1][2]

Experimental and Logical Workflows

To visualize the logical flow of surfactant evaluation for EOR, the following diagrams are
provided.
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Caption: Workflow for EOR surfactant screening and selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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